Cas no 652143-22-1 (L-Isoleucine, L-methionyl-L-methionyl-L-leucyl-L-threonyl-L-seryl-L-alanyl-)

• Product name: L-Isoleucine, L-methionyl-L-methionyl-L-leucyl-L-threonyl-L-seryl-L-alanyl-
• CAS No: 652143-22-1
• MF: C₃₂H₅₉N₇O₁₀S₂
• MW: 765.98176
• CID: 402538
• PubChem ID: 71376481

L-Isoleucine, L-methionyl-L-methionyl-L-leucyl-L-threonyl-L-seryl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, L-methionyl-L-methionyl-L-leucyl-L-threonyl-L-seryl-L-alanyl-
• (2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-4-methylsulfanylbutanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxyprop
• 652143-22-1
• L-Methionyl-L-methionyl-L-leucyl-L-threonyl-L-seryl-L-alanyl-L-isoleucine
• DTXSID40799168

• Inchi： InChI=1S/C32H59N7O10S2/c1-9-17(4)24(32(48)49)38-26(42)18(5)34-30(46)23(15-40)37-31(47)25(19(6)41)39-29(45)22(14-16(2)3)36-28(44)21(11-13-51-8)35-27(43)20(33)10-12-50-7/h16-25,40-41H,9-15,33H2,1-8H3,(H,34,46)(H,35,43)(H,36,44)(H,37,47)(H,38,42)(H,39,45)(H,48,49)/t17-,18-,19+,20-,21-,22-,23-,24-,25-/m0/s1
• InChI Key： DGWFKMUITFNMNW-UUBZFABMSA-N
• SMILES： CCC(C)C(C(=O)O)NC(=O)C(C)NC(=O)C(CO)NC(=O)C(C(C)O)NC(=O)C(CC(C)C)NC(=O)C(CCSC)NC(=O)C(CCSC)N

Computed Properties

• Exact Mass: 765.37687
• Monoisotopic Mass: 765.37648345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 25
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 329Ų

Experimental Properties

• PSA: 278.38